N-Dibenzo[b,d]furan-3-ylpropanamide

• Molecular Formula: C15H13NO2
• Molecular Weight: 239.27g/mol
• IUPAC Name: N-dibenzofuran-3-ylpropanamide
• InChI: InChI=1S/C15H13NO2/c1-2-15(17)16-10-7-8-12-11-5-3-4-6-13(11)18-14(12)9-10/h3-9H,2H2,1H3,(H,16,17)
• InChI Key: BMMHKUTUNJTDEJ-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC2=C(C=C1)C3=CC=CC=C3O2

Description

N-Dibenzo[b,d]furan-3-ylpropanamide is a synthetic organic compound characterized by a dibenzofuran core linked to a propanamide moiety. The dibenzofuran scaffold consists of two fused benzene rings and a central furan oxygen atom, providing rigidity and aromaticity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The compound shares key features with benzamide derivatives, diphenylamines, and dibenzofuran-based molecules. Below is a comparative analysis:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Functional Groups	Key Applications	Reference CAS/ID
N-Dibenzo[b,d]furan-3-ylpropanamide	Dibenzofuran + propanamide	Amide, ether, aromatic rings	Research compound (hypothetical)	Not explicitly listed
Dibenzylamine	Two benzyl groups + amine	Amine, aromatic rings	Solvent, chemical intermediate	CAS 103-49-1
2,2-Dibromo-3-nitrilopropionamide	Propanamide + bromo/cyano	Amide, cyano, bromine	Biocide, water treatment	CAS 10222-01-2
Flutolanil (N-(3-(1-methylethoxy)phenyl)-2-(trifluoromethyl)benzamide)	Benzamide + trifluoromethyl	Amide, ether, CF₃	Fungicide	Use: flutolanil
Cyprofuram (N-(3-chlorophenyl)-N-(tetrahydro-2-oxo-3-furanyl)-cyclopropanecarboxamide)	Cyclopropane + furan	Amide, chloro, ketone	Agricultural fungicide	Use: cyprofuram

Research Findings and Gaps

• Synthetic Challenges : The dibenzofuran core requires precise regioselective synthesis, unlike simpler benzamides .